
4'-Bromo-3'-fluoroacetanilide safety and
handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4'-Bromo-3'-fluoroacetanilide

Cat. No.: B1271549 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4'-Bromo-3'-fluoroacetanilide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

4'-Bromo-3'-fluoroacetanilide (CAS No. 351-30-4). The information herein is intended to

support a safe laboratory environment for professionals working with this compound.

Chemical and Physical Properties
4'-Bromo-3'-fluoroacetanilide is a halogenated acetanilide used as an intermediate in

pharmaceutical synthesis.[1] Its key physical and chemical properties are summarized below.
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Property Value Source

CAS Number 351-30-4 [1][2]

Molecular Formula C8H7BrFNO [1][3]

Molecular Weight 232.05 g/mol [1][3]

Appearance White to off-white powder [1][3]

Melting Point 149-152 °C [1][3]

Boiling Point 337.9 ± 32.0 °C (Predicted) [1][3]

Density 1.623 ± 0.06 g/cm³ (Predicted) [1][3]

pKa 13.46 ± 0.70 (Predicted) [1][3]

Storage Temperature 2-8 °C [1][3]

Hazard Identification and Classification
4'-Bromo-3'-fluoroacetanilide is classified as an irritant.[1][3] Exposure can cause skin, eye,

and respiratory irritation.[3][4]
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Hazard Classification Code Description

GHS Pictogram GHS07 (Exclamation mark) [4]

Signal Word Warning [3][4]

Hazard Statements H315 Causes skin irritation.[3][4]

H319
Causes serious eye irritation.

[3][4]

H335
May cause respiratory

irritation.[3][4]

Precautionary Statements P261 Avoid breathing dust.[3][4]

P280
Wear protective gloves/eye

protection/face protection.[4]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict safety protocols is mandatory when handling 4'-Bromo-3'-
fluoroacetanilide.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is required:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[2]
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Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[2] Ensure full skin

coverage.

Respiratory Protection: Use a NIOSH-approved respirator or work in a certified chemical

fume hood to avoid dust inhalation.[5]

Handling and Storage Protocol
Engineering Controls: Handle only in a well-ventilated area, preferably a chemical fume

hood, to minimize inhalation exposure.[6]

Handling: Avoid direct contact with the substance.[5] Do not breathe dust.[2] Avoid dust

formation.[6] Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] The

recommended storage temperature is between 2-8°C.[1][3]

First-Aid Measures
In case of exposure, follow these procedures:

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek immediate

medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[7] If skin irritation occurs, get medical

advice.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[6][7] Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water.[7] Seek immediate medical

attention.[7]

Spill and Disposal Protocol
Spill Response:
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Evacuate personnel from the spill area.

Wear appropriate PPE.

Cover the spill with an inert absorbent material.

Carefully collect the material into a sealed container for disposal.[7]

Decontaminate the spill area.

Waste Disposal: All waste containing this compound must be treated as hazardous waste.[7]

Dispose of the material in accordance with local, regional, and national regulations at an

approved waste disposal plant.[6] Do not dispose of it down the drain.[7]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4'-Bromo-3'-
fluoroacetanilide, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 4'-Bromo-3'-fluoroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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